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Mechanism of Action: Targeting mRNA Processing

Acoziborole is a benzoxaborole, a class of compounds known for their ability to form stable complexes with

diol motifs, such as those found in biological molecules [1]. Its specific mechanism of action involves

targeting the Trypanosoma brucei parasite's essential mRNA processing pathway.

Primary Molecular Target: The Cleavage and Polyadenylation Specificity Factor 3 (CPSF3) has
been genetically and chemically validated as the primary target of acoziborole and other clinical

benzoxaboroles in trypanosomes [2]. CPSF3 is an endonuclease critical for the maturation of
messenger RNA (mRNA).

Mechanistic Consequences: By inhibiting CPSF3, acoziborole disrupts trans-splicing, a vital step
in gene expression unique to kinetoplastid parasites [3] [2]. This leads to a rapid inhibition of mRNA

processing, cessation of protein synthesis, and ultimately, parasite death [3]. Molecular docking
studies suggest the drug specifically blocks the active site of the parasite's CPSF3, avoiding the host

(human) version of the enzyme, which contributes to its selective toxicity [2].

The following diagram illustrates this mechanism of action and the key experimental evidence that

uncovered it.
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Experimental validation of acoziborole's mechanism of action involved genetic, biochemical, and

computational approaches [2].

Discovery and Development Journey

The development of acoziborole is a result of a targeted, non-profit led effort to address a neglected disease.

Lead Optimization: In late 2009, acoziborole (then known as SCYX-7158) was selected as a pre-
clinical candidate from a screening of the Anacor chemical library by DNDi [4]. It was the first new

chemical entity to emerge from DNDi's own lead optimization program [4].
Clinical Progression: A successful Phase I study in 2015 established the single 960 mg dose, its

favorable safety profile, and its long half-life (~400 hours) which allows for prolonged drug exposure
from a single dose [4] [5]. This was followed by a pivotal Phase II/III trial (2016-2019) [4].

Clinical Trial Data and Efficacy

The Phase II/III trial demonstrated high efficacy and a favorable safety profile, making acoziborole a

promising tool for disease elimination [6]. The key efficacy results are summarized below.
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Patient Cohort
Success Rate at 18
Months

Statistical Outcome

Late-stage gambiense HAT (n=167) 95.2% (159/167) [6] 95% CI: 91.2% - 97.7% [6]

Early/Intermediate-stage gambiense HAT
(n=41)

100% (41/41) [6] 95% CI: 91.4% - 100% [6]

Historical Control (NECT) ~94% (354/376) [6] Jeffreys 95% CI: 91.4% -
96.2% [6]

Safety Profile: The treatment was well-tolerated. In the trial, 75% of patients experienced treatment-
emergent adverse events, but only 14% were considered drug-related; these were predominantly

mild or moderate (e.g., pyrexia and asthenia) [6]. No treatment-related deaths occurred [6].
Ongoing and Future Studies: As of early 2025, DNDi is conducting further studies to support the

widespread use of acoziborole. These include the STROGHAT study to evaluate safety in
seropositive individuals and the ACOZI-KIDS study to develop a pediatric formulation [4].

Future Perspectives and Related Compounds

The success of acoziborole has validated the benzoxaborole scaffold and the CPSF3 target for anti-parasitic

drug discovery.

Acoziborole's Impact: Its single-dose oral regimen eliminates the need for hospitalization and

complex drug administration, which is a major stride towards simplifying treatment and achieving the
WHO goal of interrupting HAT transmission by 2030 [6].

Pipeline Expansion: The benzoxaborole platform is being actively explored for other parasitic
diseases. DNDi has entered a collaboration with AN2 Therapeutics to develop AN2-502998, an oral

benzoxaborole for chronic Chagas disease, which shares the same CPSF3 inhibitor mechanism of
action as acoziborole [7]. A Phase I study for this compound is underway [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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